Cas no 1456598-64-3 (2'-O-Benzoylpaeoniflorin)

2'-O-Benzoylpaeoniflorin structure
2'-O-Benzoylpaeoniflorin structure
Product Name:2'-O-Benzoylpaeoniflorin
CAS No:1456598-64-3
MF:C30H32O12
MW:584.57
CID:2841478
PubChem ID:129317386
Update Time:2025-04-28

2'-O-Benzoylpaeoniflorin Chemical and Physical Properties

Names and Identifiers

    • ((1aR,1a<sup>1</sup>S,2R,3aR,5S,5aR)-5a-(((2S,3R,4S,5S,6R)-3-(benzoyloxy)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxy-5-methyltetrahydro-1H-3,4-dioxa-2,5-methanocyclobuta[cd]pentalen-1a<sup>1</sup>(3aH)-yl)methyl benzoate
    • 2'-O-Benzoylpaeoniflorin
    • 2/'-O-Benzoylpaeoniflorin
    • [3-[3-benzoyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-2-yl]methyl benzoate
    • 1456598-64-3
    • GIC59864
    • Inchi: 1S/C30H32O12/c1-27-14-29(36)19-12-30(27,28(19,26(41-27)42-29)15-37-23(34)16-8-4-2-5-9-16)40-25-22(21(33)20(32)18(13-31)38-25)39-24(35)17-10-6-3-7-11-17/h2-11,18-22,25-26,31-33,36H,12-15H2,1H3
    • InChI Key: LYPYOTHXDUDQAL-UHFFFAOYSA-N
    • SMILES: O1C2C3(COC(C4C=CC=CC=4)=O)C4C(CC1(C)C3(C4)OC1C(C(C(C(CO)O1)O)O)OC(C1C=CC=CC=1)=O)(O)O2

Computed Properties

  • Exact Mass: 584.18900
  • Monoisotopic Mass: 584.18937645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 10
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 170Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 756.0±60.0 °C at 760 mmHg
  • Flash Point: 247.8±26.4 °C
  • PSA: 170.44000
  • LogP: 0.50720
  • Vapor Pressure: 0.0±2.7 mmHg at 25°C

2'-O-Benzoylpaeoniflorin Security Information

2'-O-Benzoylpaeoniflorin Pricemore >>

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